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Compound of Interest

Compound Name: PD 198306

Cat. No.: B1679132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and handling of PD 198306 stock solutions in Dimethyl Sulfoxide (DMSO). PD 198306 is a

potent and selective, non-ATP competitive inhibitor of MEK1/2, key kinases in the MAPK/ERK

signaling pathway.[1] Accurate preparation of stock solutions is critical for reproducible

experimental results.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of PD 198306 is essential for

accurate stock solution preparation.

Property Value Reference

Molecular Weight 476.23 g/mol

Formula C₁₈H₁₆F₃IN₂O₂

Appearance White to off-white solid [2]

Purity ≥98% (HPLC)

CAS Number 212631-61-3 [2]
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Solubility
PD 198306 exhibits high solubility in DMSO, making it a suitable solvent for preparing

concentrated stock solutions.

Solvent Maximum Concentration Reference

DMSO
100 mM (47.62 mg/mL) to 200

mg/mL (419.97 mM)
[2]

Ethanol 100 mM (47.62 mg/mL)

For in vitro studies, DMSO is the recommended solvent. It is crucial to use newly opened,

anhydrous DMSO, as its hygroscopic nature can significantly impact the solubility of the

product.[2] If precipitation is observed, gentle warming and/or sonication can aid in dissolution.

[2]

Experimental Protocol: Preparing a 10 mM PD
198306 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PD 198306 in DMSO.

Materials:

PD 198306 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Optional: Sonicator or water bath
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Procedure:

Pre-weighing Preparation: Before opening, allow the vial of PD 198306 powder to equilibrate

to room temperature for at least 60 minutes. This prevents condensation from forming on the

compound.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of PD 198306 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.76 mg of PD 198306.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the PD 198306 powder. To prepare a 10 mM solution with 4.76

mg of PD 198306, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. If necessary, sonicate the solution or warm it gently in a water bath to aid

dissolution.[2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in tightly sealed vials.[2]

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)

or at -80°C for long-term storage (up to 6 months).[2] The solid powder form of PD 198306
can be stored at -20°C for up to 3 years.[2]

Stock Solution Preparation Table (for different volumes and concentrations):
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Desired
Concentration

Mass of PD
198306 for 1
mL

Volume of
DMSO

Mass of PD
198306 for 5
mL

Volume of
DMSO

1 mM 0.476 mg 1 mL 2.381 mg 5 mL

5 mM 2.381 mg 1 mL 11.905 mg 5 mL

10 mM 4.762 mg 1 mL 23.81 mg 5 mL

50 mM 23.81 mg 1 mL 119.05 mg 5 mL

Mechanism of Action and Signaling Pathway
PD 198306 is a selective inhibitor of MEK1 and MEK2 (also known as MAP2K1 and MAP2K2),

which are dual-specificity protein kinases that phosphorylate and activate ERK1 and ERK2

(also known as MAPK3 and MAPK1).[3] The Ras-Raf-MEK-ERK pathway is a critical

intracellular signaling cascade that regulates a wide range of cellular processes, including

proliferation, differentiation, survival, and apoptosis.[4][5] By inhibiting MEK1/2, PD 198306
prevents the phosphorylation and activation of ERK1/2, thereby blocking downstream

signaling.[6]
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Caption: Inhibition of the MAPK/ERK signaling pathway by PD 198306.
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Workflow for Stock Solution Preparation
The following diagram illustrates the logical workflow for preparing a PD 198306 stock solution.
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Caption: Workflow for preparing PD 198306 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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